BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to C.I. Acid Yellow 99 (CAS
10343-58-5)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Acid Yellow 99

Cat. No.: B606666

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

C.l. Acid Yellow 99, identified by CAS number 10343-58-5, is a synthetic anionic dye
belonging to the azo and 1:1 metal-complex class.[1][2][3] It is characterized by a chromium
atom complexed within its molecular structure, which imparts high lightfastness.[1][3] Primarily
used in the textile and leather industries for dyeing protein-based fibers such as wool and silk,
it also sees application in paper and wood coloration. For the scientific community, Acid Yellow
99 serves as a model anionic compound in environmental and materials science research,
particularly in the development and evaluation of novel adsorbent materials for wastewater
treatment. This document provides a comprehensive technical overview of its chemical
properties, synthesis, mechanisms of application, and established experimental protocols.

Chemical and Physical Properties

C.l. Acid Yellow 99 is a dark yellow to brown fine powder. It is soluble in water, a characteristic
essential for its application in aqueous dyeing processes. When dissolved in concentrated
sulfuric acid, it produces a brown solution. As a metal-complex dye, it exhibits good stability
under normal conditions.

Table 1: Chemical Identifiers and Properties of C.l. Acid Yellow 99
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Property Value

CAS Number 10343-58-5

C.l. Number 13900

Chemical Class Azo, 1:1 Metal Complex Dye

Acid Yellow GR, Acid Yellow RA, Amalan Yellow

Synonyms )
GRL, Sumilan Yellow GR

Appearance Dark yellow to brown fine powder

C16H15CrN4NaO8S C16H13CrN4NaO8S
C16H12CrN409S-Na C16H11CrN4NaO9S

Molecular Formula

496.35 g/mol 510.33 g/mol 444.35 g/mol 511.34

Molecular Weight
g/mol

Purity Typically available at 295% purity.

Synthesis Pathway

The manufacturing process for C.1. Acid Yellow 99 involves a multi-step chemical synthesis.
The process begins with the diazotization of an aromatic amine, followed by a coupling reaction
and subsequent metal complexation.

Experimental Protocol: Synthesis

o Diazotization: 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid is treated with a source of
nitrous acid (e.g., sodium nitrite in an acidic medium) to form a diazonium salt.

o Coupling: The resulting diazonium salt is reacted with a coupling agent, 3-Oxo-N-
phenylbutanamide (also known as acetoacetanilide). This reaction forms the core azo dye
structure.

o Complexation: The azo dye intermediate is then treated with a chromium salt to form the final
1:1 chromium complex, yielding C.I. Acid Yellow 99.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b606666?utm_src=pdf-body
https://www.benchchem.com/product/b606666?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Diazotization

3-Amino-2-hydroxy-
5-nitrobenzenesulfonic acid

aNO2, HCl

Step 2: Azo Coupling

3-Oxo0-N-phenylbutanamide

Diazonium Salt Intermediate (Acetoacetanilide)

l Step 3: Metal Complexation
> Azo Dye Intermediate l Chromium Salt
C.l. Acid Yellow 99
(1:1 Cr Complex)

Click to download full resolution via product page
Diagram 1: Synthesis workflow for C.I. Acid Yellow 99.

Application Principle: Acid Dyeing

As an acid dye, the application of Acid Yellow 99 relies on its anionic nature. The molecule
contains a sulfonic acid group (-SOs~) which is negatively charged in an aqueous solution.
Protein and polyamide fibers, such as wool, silk, and nylon, contain amine groups (-NHz). In an
acidic dyebath, these amine groups become protonated (-NHs*), creating cationic sites on the
fiber. The negatively charged anionic dye is then attracted to these positive sites, forming
strong ionic bonds that fix the color to the fiber.
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Diagram 2: Principle of ionic bonding in acid dyeing.

Research Applications: Adsorption Studies

Acid Yellow 99 is frequently used as a model compound to study the efficacy of various
materials in removing anionic dyes from wastewater. Its stable chemical structure and clear
spectrophotometric signature make it ideal for quantifying adsorption kinetics and capacity.

Experimental Protocol: Batch Adsorption Analysis This protocol outlines a typical procedure for
evaluating the performance of a novel adsorbent material.

» Preparation of Dye Solution: Prepare a stock solution of C.I. Acid Yellow 99 of a known
concentration (e.g., 1000 mg/L) in deionized water. Create a series of standard solutions of
varying concentrations through serial dilution.

e Spectrophotometric Calibration: Using a UV-Vis spectrophotometer, measure the
absorbance of the standard solutions at the wavelength of maximum absorbance (A_max) for
Acid Yellow 99 to generate a calibration curve (Absorbance vs. Concentration).

o Adsorption Experiment:
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o In a series of flasks, add a fixed mass of the adsorbent material (e.g., 0.1 g) to a fixed
volume of dye solution of a known initial concentration (e.g., 100 mL of 50 mg/L).

o Adjust the pH of the solutions to the desired value using HCI or NaOH.

o Place the flasks in a shaker bath at a constant temperature and agitation speed.

Sample Analysis: At predetermined time intervals (for kinetic studies) or after reaching
equilibrium (for isotherm studies), withdraw aliquots from each flask.

Quantification: Separate the adsorbent from the liquid phase, typically by centrifugation or
filtration. Measure the absorbance of the supernatant and use the calibration curve to
determine the final dye concentration.

Data Calculation:

o The amount of dye adsorbed per unit mass of adsorbent at time t (g_t, in mg/g) is
calculated using the formula: g_t = (Co - C_t) * V/ m where Co and C_t are the initial and
final concentrations (mg/L), V is the volume of the solution (L), and m is the mass of the
adsorbent (g).

Modeling: Fit the experimental data to kinetic models (e.g., Pseudo-Second-Order) and
isotherm models (e.g., Langmuir, Freundlich) to determine key adsorption parameters.
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Diagram 3: General workflow for a batch adsorption study.

Table 2: Common Adsorption Models for Data Analysis
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Key Parameters
Model Type Model Name

Determined
o Rate constant (kz2), equilibrium
Kinetic Pseudo-Second-Order ] i
adsorption capacity (g_e)
_ Maximum monolayer
Isotherm Langmuir ) )
adsorption capacity (q_max)
] Adsorption intensity and
Isotherm Freundlich

capacity factor (n, K_f)

Safety and Toxicology

While C.I. Acid Yellow 99 is generally classified as hon-hazardous for transport, appropriate
laboratory safety precautions are necessary. Chronic exposure may pose health risks.

Table 3: Safety and Handling Information
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Aspect Details

Not considered hazardous by the 2012 OSHA
o Hazard Communication Standard (29 CFR
GHS Classification _
1910.122). However, this may vary by

jurisdiction.

Safety Statements S24/25: Avoid contact with skin and eyes.

Wear safety glasses with side-shields,

Personal Protective Equipment ] ] )
protective gloves, and appropriate lab clothing.

May cause adverse effects on the bone marrow,
Chronic Toxicity blood-forming system, and liver with prolonged

or repeated exposure.

Incompatible Materials Strong oxidizing agents.

Under fire conditions, may produce hydrogen

Hazardous Decomposition sulfide, carbon oxides, and nitrogen oxides
(NOX).
Acute Toxicity The acute toxicity of the substance is unknown.

Disclaimer: This document is intended for research and informational purposes only. It is not a
substitute for a formal Safety Data Sheet (SDS) and established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to C.I. Acid Yellow 99 (CAS 10343-
58-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606666#c-i-acid-yellow-99-cas-10343-58-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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